Cas no 82632-77-7 (4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine)

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine structure
82632-77-7 structure
Product Name:4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine
CAS No:82632-77-7
MF:C10H9ClN2S
MW:224.709859609604
MDL:MFCD00731832
CID:728803
PubChem ID:667574
Update Time:2024-10-27

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Chlorophenyl)-5-methylthiazol-2-amine
    • 2-Amino-4-(4-chlorophenyl)-5-methylthiazole
    • 4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-amine
    • 4-(4-CHLORO-PHENYL)-5-METHYL-THIAZOL-2-YLAMINE
    • 2-amino-4-(p-chlorophenyl)-5-methylthiazole
    • 2-Amino-5-methyl-4-<4-chlor-phenyl>-thiazol
    • 4-(4-chlorophenyl)-5-methyl-1,3-thiazole-2-amine
    • F0020-1340
    • [4-(4-Chlorophenyl)-5-methylthiazol-2-yl]amine
    • Oprea1_727692
    • IEJGVSUOFMBPJU-UHFFFAOYSA-N
    • HMS3428N06
    • KM2128
    • BBL001794
    • STK409626
    • VZ27774
    • AB00569
    • 4-(4-Chlorophenyl)-5-methyl-2-thiazolamine (ACI)
    • Thiazole, 2-amino-4-(p-chlorophenyl)-5-methyl- (6CI)
    • 4-(4-Chlorophenyl)-5-methylthiazol-2-amine, AldrichCPR
    • EN300-08655
    • CHEMBL172325
    • ALBB-001831
    • 82632-77-7
    • 4-(4-chlorophenyl)-5-methylthiazol-2 amine
    • DTXSID10349856
    • MFCD00731832
    • 4-(4-chloro-phenyl)-5-methyl-thiazol-2-ylamine, AldrichCPR
    • DB-056642
    • A3066
    • 4-(4-chlorophenyl)-5-methyl-thiazol-2-ylamine
    • 4-(4-chloropheny)-5-methylthiazol-2-ylamine
    • SCHEMBL1802030
    • AKOS000116890
    • Z48847688
    • AKOS003627968
    • CS-0153478
    • MS-11004
    • SY101292
    • BDBM625954
    • 4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine
    • MDL: MFCD00731832
    • Inchi: 1S/C10H9ClN2S/c1-6-9(13-10(12)14-6)7-2-4-8(11)5-3-7/h2-5H,1H3,(H2,12,13)
    • InChI Key: IEJGVSUOFMBPJU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C2=C(C)SC(N)=N2)=CC=1

Computed Properties

  • Exact Mass: 224.01700
  • Monoisotopic Mass: 224.017497
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.338±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 145.0 to 148.0 deg-C
  • Boiling Point: 376.6°C at 760 mmHg
  • Flash Point: 181.6°C
  • Refractive Index: 1.65
  • Solubility: Almost insoluble (0.027 g/l) (25 º C),
  • PSA: 67.15000
  • LogP: 3.93530

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Security Information

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Pricemore >>

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4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents
Habermann, Joerg; et al, Journal of the Chemical Society, 1999, (17), 2425-2427

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Citric acid Solvents: Ethanol ,  Water ;  20 min, reflux
1.2 1 - 2 min, reflux
Reference
Citric Acid-catalyzed Synthesis of 2,4-Disubstituted Thiazoles from Ketones via C-Br, C-S, and C-N Bond Formations in One Pot: A Green Approach
Gundala, Trivikram Reddy; et al, Journal of the Chinese Chemical Society (Weinheim, 2017, 64(12), 1408-1416

Production Method 3

Reaction Conditions
1.1 Reagents: N,N-Dibromo-4-methylbenzenesulfonamide Solvents: Methanol ;  3 h, 70 °C
Reference
TsNBr2 promoted cascade formation of C-N and C-S bond: Metal-free synthesis of 2-aminothiazoles from ketones or ketoximes using thiourea
Loukrakpam, Dineshwori Chanu; et al, Tetrahedron, 2023, 149,

Production Method 4

Reaction Conditions
1.1 Catalysts: 1,5,7-Triazabicyclo[4.4.0]dec-5-ene Solvents: Tetrahydrofuran ;  18 h, 60 °C
Reference
Parallel solution-phase synthesis of a 2-aminothiazole library including fully automated work-up
Buchstaller, Hans-Peter; et al, Combinatorial Chemistry & High Throughput Screening, 2011, 14(2), 104-108

Production Method 5

Reaction Conditions
1.1 Solvents: Ethanol ;  2 - 24 h, reflux
Reference
Synthesis and biological evaluation of novel thiazole- VX-809 hybrid derivatives as F508del correctors by QSAR-based filtering tools
Liessi, Nara; et al, European Journal of Medicinal Chemistry, 2018, 144, 179-200

Production Method 6

Reaction Conditions
1.1 Reagents: Ammonium acetate Solvents: Benzene ;  6 h, 80 °C
Reference
One pot synthesis using supported reagents system KSCN/SiO2-RNH3OAc/Al2O3: synthesis of 2-aminothiazoles and N-allylthioureas
Aoyama, Tadashi; et al, Tetrahedron, 2006, 62(14), 3201-3213

Production Method 7

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Trimethylsilyl triflate Solvents: Acetonitrile ;  3 - 24 h, 40 °C
2.1 Solvents: Ethanol ;  2 - 24 h, reflux
Reference
Synthesis and biological evaluation of novel thiazole- VX-809 hybrid derivatives as F508del correctors by QSAR-based filtering tools
Liessi, Nara; et al, European Journal of Medicinal Chemistry, 2018, 144, 179-200

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Raw materials

4-(4-Chlorophenyl)-5-methyl-1,3-thiazol-2-amine Preparation Products

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